Cas no 2094647-18-2 (4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole)

• Product Name: 4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole
• CAS No: 2094647-18-2
• MF: C₁₅H₁₆FN₃O₂S
• MW: 321.36984539032
• CID: 5825021
• PubChem ID: 122150610
• Update Time: 2025-06-22

4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2094647-18-2
• 4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole
• Z1998353292
• AKOS033723595
• 4-fluoro-3-(4-prop-2-ynylpiperazin-1-yl)sulfonyl-1H-indole
• EN300-6642761

• Inchi： 1S/C15H16FN3O2S/c1-2-6-18-7-9-19(10-8-18)22(20,21)14-11-17-13-5-3-4-12(16)15(13)14/h1,3-5,11,17H,6-10H2
• InChI Key： TTYOBZSRRBMBHV-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC=C(C1=2)F)(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 321.09472610g/mol
• Monoisotopic Mass: 321.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.8Ų

Additional information on 4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole

4-Fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole (CAS No. 2094647-18-2)

4-fluoro substituents are often introduced into aromatic compounds to modulate their electronic properties and enhance their bioavailability. In the case of 4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole, the fluorine atom at the 4-position of the indole ring plays a critical role in stabilizing the molecule's structure and influencing its pharmacokinetic profile. Recent studies have shown that such fluorinated indole derivatives exhibit promising antiproliferative activity against various cancer cell lines, making them valuable candidates for further drug development.

The sulfonyl group attached to the indole ring in this compound is another key feature that contributes to its biological activity. Sulfonyl groups are known to enhance the lipophilicity of molecules, which can improve their absorption and permeability across biological membranes. Moreover, the presence of a piperazine ring within the sulfonyl group adds structural complexity and potentially increases the molecule's binding affinity to target proteins. Piperazine moieties are commonly found in pharmaceutical agents due to their ability to form hydrogen bonds and interact with protein surfaces.

The propargyl group (prop-2-yn-1-yl) attached to the piperazine ring introduces an alkyne functionality into the molecule. Alkynes are known for their unique chemical reactivity and have been utilized in various medicinal chemistry applications, including click chemistry reactions. This substituent not only enhances the molecule's chemical diversity but also provides opportunities for further functionalization and optimization in preclinical studies.

In terms of synthesis, 4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-y strong>sulfonyl}-1H-indole can be prepared through a multi-step process involving nucleophilic aromatic substitution, sulfonamide formation, and alkyne chemistry. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules, reducing production costs and improving scalability.

From a pharmacological perspective, this compound has demonstrated selective inhibition of certain kinase enzymes, which are often overexpressed in cancer cells. Preclinical data suggest that it may have potential as a targeted therapy for solid tumors. However, further studies are required to evaluate its safety profile, pharmacokinetics, and efficacy in vivo.

In conclusion, CAS No. 2094647 strong>-based compounds like 4-fluoro strong>-3-{[< strong>4-(propargyl)piperazin strong>-1-y strong>sulfonyl}-1H-indole represent an exciting class of molecules with significant potential in oncology drug discovery. Their unique structural features and promising biological activities make them attractive candidates for continued research and development.